Cas no 96501-85-8 (4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde)

4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde structure
96501-85-8 structure
Product Name:4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde
CAS No:96501-85-8
MF:C12H16O4
MW:224.253044128418
CID:1986793
PubChem ID:178827
Update Time:2025-04-21

4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethoxy-2-(propan-2-yloxy)benzaldehyde
    • 4,5-dimethoxy-2-propan-2-yloxybenzaldehyde
    • Benzaldehyde, 4,5-dimethoxy-2-(1-methylethoxy)-
    • DTXSID60242282
    • 96501-85-8
    • Inchi: 1S/C12H16O4/c1-8(2)16-10-6-12(15-4)11(14-3)5-9(10)7-13/h5-8H,1-4H3
    • InChI Key: QPOPBYLRYTYFPH-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=CC=1C=O)OC)OC)C(C)C

Computed Properties

  • Exact Mass: 224.105
  • Monoisotopic Mass: 224.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.085
  • Boiling Point: 353.4°C at 760 mmHg
  • Flash Point: 156.1°C
  • Refractive Index: 1.514
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